molecular formula C18H22N2O2 B8750527 4-(5-Heptylpyrimidin-2-yl)benzoic acid CAS No. 59855-01-5

4-(5-Heptylpyrimidin-2-yl)benzoic acid

Cat. No.: B8750527
CAS No.: 59855-01-5
M. Wt: 298.4 g/mol
InChI Key: OJBZABCNFYYKGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5-Heptylpyrimidin-2-yl)benzoic acid is a benzoic acid derivative featuring a pyrimidine ring substituted with a heptyl chain at the 5-position. The compound combines the aromatic benzoic acid core with a lipophilic alkyl chain, making it structurally distinct among pyrimidine-containing analogs.

Properties

CAS No.

59855-01-5

Molecular Formula

C18H22N2O2

Molecular Weight

298.4 g/mol

IUPAC Name

4-(5-heptylpyrimidin-2-yl)benzoic acid

InChI

InChI=1S/C18H22N2O2/c1-2-3-4-5-6-7-14-12-19-17(20-13-14)15-8-10-16(11-9-15)18(21)22/h8-13H,2-7H2,1H3,(H,21,22)

InChI Key

OJBZABCNFYYKGZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Properties

The heptyl substituent distinguishes 4-(5-heptylpyrimidin-2-yl)benzoic acid from related compounds. Key analogs and their properties are compared below:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents on Pyrimidine/Heterocycle Key Properties/Applications Reference
4-(2-Morpholinopyrimidin-5-yl)benzoic acid C16H18N4O2 298.3 Morpholino group Higher polarity; potential drug intermediate
4-(4,6-Dimethylpyrimidin-2-yl)benzoic acid C13H12N2O2 228.2 Methyl groups Lower lipophilicity; crystallography studies
4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid C21H20N4O2 360.4 Allyl, methyl, phenyl Safety hazards noted (reactivity)
5-((6-Benzyl-4-oxo-...pyrido[4,3-d]pyrimidin-2-yl)amino)-2-hydroxybenzoic acid C21H20N4O4 392.4 Benzyl, fused pyrido-pyrimidine High molecular weight; pharmacological interest
4-((5-Chloro-4-(methylamino)pyrimidin-2-yl)amino)-3-(2,2,2-trifluoroethoxy)benzoic acid C14H12ClF3N4O3 376.7 Chloro, methylamino, trifluoroethoxy Electron-withdrawing substituents

Key Observations:

  • Lipophilicity: The heptyl chain in the target compound increases logP compared to polar substituents (e.g., morpholino or trifluoroethoxy ), enhancing membrane permeability but reducing aqueous solubility.
  • Molecular Weight: The heptyl chain contributes to a higher molecular weight (~298–350 g/mol estimated) relative to methyl-substituted analogs (e.g., 228.2 g/mol ).
  • Electronic Effects: Electron-donating heptyl groups contrast with electron-withdrawing substituents (e.g., trifluoroethoxy ), affecting acidity and binding interactions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.